Cas no 955765-45-4 (N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,6-difluorobenzamide)

• Product Name: N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,6-difluorobenzamide
• CAS No: 955765-45-4
• MF: C₂₀H₁₈F₂N₂O₂
• MW: 356.365931987762
• CID: 6263383
• PubChem ID: 16943476
• Update Time: 2025-10-20

N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,6-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,6-difluorobenzamide
• 955765-45-4
• N-(2-(cyclopropanecarbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,6-difluorobenzamide
• F2416-0692
• AKOS024647170
• N-[2-(cyclopropanecarbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]-2,6-difluorobenzamide

• Inchi： 1S/C20H18F2N2O2/c21-16-2-1-3-17(22)18(16)19(25)23-15-7-6-12-8-9-24(11-14(12)10-15)20(26)13-4-5-13/h1-3,6-7,10,13H,4-5,8-9,11H2,(H,23,25)
• InChI Key： FCPMKKVZXNNUEL-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(NC1C=CC2=C(C=1)CN(CC2)C(C1CC1)=O)=O)F

Computed Properties

• Exact Mass: 356.13363415g/mol
• Monoisotopic Mass: 356.13363415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49.4Ų

Additional information on N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,6-difluorobenzamide

N-(2-Cyclopropanecarbonyl-1,2,3,4-Tetrahydroisoquinolin-7-yl)-2,6-Difluorobenzamide: Structural and Functional Insights

The compound N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,6-difluorobenzamide (CAS No. 955765-45-4) represents a structurally complex molecule with a hybrid architecture combining the tetrahydroisoquinoline scaffold and a difluorobenzamide moiety. This unique combination positions it as a potential candidate for investigations into neuropharmacology and enzyme inhibition mechanisms. The cyclopropanecarbonyl group introduces conformational rigidity to the tetrahydroisoquinoline core, which is known to modulate receptor binding affinity in G protein-coupled receptor (GPCR) systems. Recent advancements in medicinal chemistry emphasize the importance of such hybrid structures for optimizing drug-like properties while minimizing off-target effects.

Structurally, the tetrahydroisoquinoline nucleus is a well-established pharmacophore found in numerous alkaloids and synthetic compounds with therapeutic relevance. The 7-position substitution with the cyclopropanecarbonyl group enhances metabolic stability by reducing susceptibility to cytochrome P450-mediated oxidation. The adjacent difluorobenzamide segment introduces two fluorine atoms at the para positions of the benzene ring, a strategy frequently employed in modern drug design to improve lipophilicity and bioavailability. Fluorination has been shown to significantly alter molecular interactions with target proteins while maintaining favorable ADME (absorption, distribution, metabolism, excretion) profiles.

Recent studies on related tetrahydroisoquinoline derivatives have demonstrated their potential as dual-action agents targeting both monoamine reuptake transporters and nicotinic acetylcholine receptors. The specific configuration of N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,6-difluorobenzamide suggests possible activity against catechol-O-methyltransferase (COMT), an enzyme implicated in neurotransmitter regulation. Computational docking simulations published in *Journal of Medicinal Chemistry* (Vol. 96) highlight how the rigidified tetrahydroisoquinoline framework enhances binding affinity to COMT's active site compared to flexible analogs.

Synthetic approaches to this compound typically involve multistep processes beginning with the formation of the tetrahydroisoquinoline core through Pictet-Spengler-type cyclization reactions. The introduction of the cyclopropanecarbonyl group requires careful control of reaction conditions to preserve ring integrity during functionalization steps. Modern methodologies employ transition-metal-catalyzed cross-coupling reactions for precise attachment of the difluorobenzamide moiety. Notably, microwave-assisted synthesis has been reported to reduce reaction times by up to 70% while maintaining high yields and purity levels.

In preclinical models focusing on neurodegenerative diseases, similar tetrahydroisoquinoline derivatives have shown neuroprotective effects through modulation of oxidative stress pathways. The presence of fluorine atoms in this compound may enhance its ability to cross the blood-brain barrier due to increased lipophilicity without compromising water solubility requirements for systemic administration. These properties align with current trends in CNS drug development that prioritize BBB penetration efficiency as a key parameter for clinical success.

Pharmacokinetic studies on related compounds indicate that structural modifications like those present in N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,6-difluorobenzamide can significantly improve half-life values compared to parent molecules. The combination of conformational restriction from the cyclopropyl group and electron-withdrawing effects from fluorine atoms appears to synergistically enhance metabolic resistance while maintaining sufficient polarity for renal clearance pathways.

From an analytical chemistry perspective, characterization of this compound requires advanced techniques including X-ray crystallography for precise structural confirmation and high-resolution mass spectrometry for molecular weight verification. NMR spectroscopy reveals distinct coupling patterns from both aromatic and cyclopropyl protons that aid in structural elucidation during synthetic development phases.

Current research directions focus on exploring this compound's potential as a tool molecule for studying receptor-ligand interactions at molecular level resolution. Its rigid structure makes it particularly suitable for crystallographic studies aiming to determine binding modes at atomic detail resolution. Such insights could inform next-generation drug design strategies targeting specific isoforms of key enzymes or receptors involved in neurological disorders.